Cas no 1443279-72-8 (1-ethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1443279-72-8
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4599964
• Update Time: 2023-11-21

1-ethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde
• 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C7H7F3N2O/c1-2-12-3-5(4-13)6(11-12)7(8,9)10/h3-4H,2H2,1H3
• InChI Key： QODWRUTVZKZAKA-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CN(CC)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9